Cas no 92198-59-9 (3-hydroxy-6-(hydroxymethyl)-2-[(4-methylpiperidin-1-yl)methyl]-4H-pyran-4-one)

• Product Name: 3-hydroxy-6-(hydroxymethyl)-2-[(4-methylpiperidin-1-yl)methyl]-4H-pyran-4-one
• CAS No: 92198-59-9
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• CID: 4665103
• Update Time: 2025-10-25

3-hydroxy-6-(hydroxymethyl)-2-[(4-methylpiperidin-1-yl)methyl]-4H-pyran-4-one Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-6-(hydroxymethyl)-2-((4-methylpiperidin-1-yl)methyl)-4H-pyran-4-one
• 3-hydroxy-6-(hydroxymethyl)-2-[(4-methylpiperidin-1-yl)methyl]-4H-pyran-4-one

• Inchi： 1S/C13H19NO4/c1-9-2-4-14(5-3-9)7-12-13(17)11(16)6-10(8-15)18-12/h6,9,15,17H,2-5,7-8H2,1H3
• InChI Key： RVPIASPEHVJCSW-UHFFFAOYSA-N
• SMILES： C1(CN2CCC(C)CC2)OC(CO)=CC(=O)C=1O

Additional information on 3-hydroxy-6-(hydroxymethyl)-2-[(4-methylpiperidin-1-yl)methyl]-4H-pyran-4-one

3-Hydroxy-6-(Hydroxymethyl)-2-[(4-Methylpiperidin-1-Yl)Methyl]-4H-Pyran-4-One: A Comprehensive Overview

3-Hydroxy-6-(hydroxymethyl)-2-[(4-methylpiperidin-1-yl)methyl]-4H-pyran-4-one, also known by its CAS registry number CAS No. 92198-59-9, is a complex organic compound with significant potential in various fields, including pharmaceuticals and agrochemicals. This compound belongs to the class of pyranones, which are cyclic ketones with a six-membered ring containing one oxygen atom. The structure of this compound is characterized by a pyranone ring with hydroxyl and hydroxymethyl substituents, as well as a piperidine-derived side chain.

The molecular formula of this compound is C₁₆H₂₅NO₅, and its molecular weight is approximately 307.37 g/mol. The compound exhibits a melting point of around 150°C and is sparingly soluble in water but shows good solubility in organic solvents such as dichloromethane and ethyl acetate. Its structure is highly functionalized, with multiple hydroxyl groups and a piperidine moiety, which contributes to its versatile chemical reactivity.

Recent studies have highlighted the potential of this compound as a bioactive agent. Researchers have explored its role in modulating cellular signaling pathways, particularly in the context of inflammation and oxidative stress. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits anti-inflammatory properties by inhibiting the production of nitric oxide (NO) and prostaglandin E₂ in lipopolysaccharide (LPS)-stimulated macrophages.

In addition to its pharmacological activities, this compound has also been investigated for its potential use in agrochemical applications. A research team from the University of California reported that this compound acts as a potent inhibitor of fungal pathogens, such as Candida albicans and Aspergillus niger. The study suggested that the compound interferes with the fungal cell membrane integrity, leading to cell death.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyranone core. One common approach involves the condensation of a suitable aldehyde with a β-keto ester, followed by cyclization to form the pyranone ring. The hydroxyl and hydroxymethyl groups are introduced via subsequent oxidation or reduction reactions, while the piperidine side chain is added through nucleophilic substitution or coupling reactions.

The stereochemistry of this compound plays a crucial role in determining its biological activity. Recent advancements in asymmetric synthesis have enabled researchers to prepare enantiomerically pure forms of this compound, which are essential for studying its stereochemical effects on biological systems. For example, enantioselective synthesis using chiral catalysts has been reported in the literature, paving the way for further exploration of its enantiomeric properties.

In terms of applications, this compound has shown promise as a lead molecule for drug development. Its ability to modulate key cellular pathways makes it an attractive candidate for treating conditions such as inflammatory diseases, neurodegenerative disorders, and infectious diseases. Furthermore, its antifungal activity suggests potential use as a protective agent in agriculture against crop pathogens.

The environmental impact of this compound has also been a subject of recent research. Studies have examined its biodegradability under various environmental conditions, with findings indicating that it undergoes rapid degradation under aerobic conditions due to microbial activity. This makes it an eco-friendly option for use in agricultural and pharmaceutical applications.

In conclusion, 3-hydroxy-6-(hydroxymethyl)-2-[(4-methylpiperidin-1-yl)methyl]-4H-pyran-4-one, CAS No. 92198-59-9, is a multifaceted organic compound with diverse applications across different industries. Its unique chemical structure and bioactive properties make it an invaluable tool for researchers aiming to develop innovative solutions in medicine and agriculture.